Cas no 1889802-11-2 (5-(5-Methoxybenzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(5-Methoxybenzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1889802-11-2
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 4670084
• PubChem ID: 115110191
• Update Time: 2024-11-04

5-(5-Methoxybenzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-Methoxybenzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• D80433
• 5-(5-methoxy-1-benzothiophen-2-yl)-1H-pyrrole-2-carboxylic acid
• 1889802-11-2
• CS-0043254
• 5-(5-Methoxybenzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylicacid
• BS-16195
• AKOS037648988

• Inchi： 1S/C14H11NO3S/c1-18-9-2-5-12-8(6-9)7-13(19-12)10-3-4-11(15-10)14(16)17/h2-7,15H,1H3,(H,16,17)
• InChI Key： GSLAAMJEQPCAQD-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C1=CC=C(C(=O)O)N1)OC

Computed Properties

• Exact Mass: 273.04596439g/mol
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 576.9±50.0 °C at 760 mmHg
• Flash Point: 302.7±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

5-(5-Methoxybenzo[b]thiophen-2-yl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD00790068)